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Compound of Interest

Compound Name: Antimony(lll) iodide

Cat. No.: B1197476

Essential Safety and Handling Guide for
Antimony(lll) lodide

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Antimony(lll) iodide (Sbls). It is intended for researchers,
scientists, and professionals in drug development who may work with this compound.

Antimony(lll) iodide is a hazardous chemical that is harmful if swallowed or inhaled and may
cause an allergic skin reaction.[1][2][3] It is also toxic to aquatic life with long-lasting effects.[2]
[4][5] The compound is sensitive to air and moisture, which necessitates specific handling and
storage procedures.[1][4][5]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to ensure safety when handling
Antimony(lll) iodide. The following table summarizes the required PPE.
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Protection Type Specific Recommendations Standards

Chemical safety goggles or a NIOSH (US) or EN 166 (EU)

Eye/Face Protection )
face shield.[1][6] approved.[1]

Chemical-resistant gloves
(inspect before use) and Regulation (EU) 2016/425 and
protective clothing to prevent the standard EN 374.[1]

Skin Protection

skin exposure.[1][6][7]

For nuisance exposures, a
P95 (US) or P1 (EU EN 143)
particle respirator is

recommended. For higher-
NIOSH (US) or CEN (EU)

Respiratory Protection level protection, use
approved.[1]

OV/AG/P99 (US) or ABEK-P2
(EU EN 143) respirator
cartridges.[1] Work should be

conducted under a hood.[2]

Standard Operating Procedure for Handling
Antimony(lll) lodide

Adherence to a strict protocol is crucial to minimize exposure and ensure a safe laboratory
environment.

[EEN

. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][8]

Ensure that an eyewash station and safety shower are readily accessible.[6]

Before starting, ensure all necessary PPE is available and in good condition.

2. Handling the Compound:

Avoid the formation of dust and aerosols.[1]
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» Do not eat, drink, or smoke in the work area.[1][8]
e Wash hands thoroughly after handling the material.[1][8]

o Keep the container tightly closed when not in use and store in a cool, dry place, protected
from air and moisture.[1]

3. Accidental Release Measures:

 In case of a spill, evacuate the area.

o Wear appropriate respiratory and protective equipment.[8]
e Avoid creating dust.[8]

o Carefully sweep or vacuum up the spilled material using a HEPA-filtered vacuum and place it
in a suitable, closed container for disposal.[9]

Do not allow the material to enter drains.[1][8]

Emergency Procedures

Immediate and appropriate first aid is critical in case of exposure.
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
difficult or has stopped, provide artificial

Inhalation o _ _ _ _
respiration. Seek immediate medical attention.

(11518l

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact o
water. If skin irritation or a rash occurs, seek

medical attention.[1][5][8]

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek medical attention.[5][8]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion , .
unconscious person. Call a poison center or

doctor immediately.[1][8]

Disposal Plan

Antimony(lll) iodide and its containers must be disposed of as hazardous waste in
accordance with all local, state, and federal regulations.[8][9]

Waste Collection and Storage:

o Collect waste material in a clearly labeled, sealed container.

e Do not mix with other waste.[1]

» Handle uncleaned containers as you would the product itself.[1]
Disposal Method:

o Arecommended disposal method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1][3]
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 Alternatively, surplus and non-recyclable solutions can be offered to a licensed disposal
company.[1]

Workflow for Handling and Disposal of Antimony(lll)
lodide

Don Appropriate PPE Prepare Workspace
(Goggles, Gloves, Lab Coat, Respirator) (Fume Hood, Eyewash Station)
Handling
Y
Handle Antimony(lIl) lodide
(Avoid Dust, Use Small Quantities)
AN
AN

/Post-HandIing &‘Czleénup\ 4 \\{iste Disposal A

Decontaminate Work Area Collect Waste in L_abeled,
Sealed Container

Dispose as Hazardous Waste
(Remove PPE Correctly) QFO”OW Institutional GuidelinesD

\L \o J
(Wash Hands Thoroughla

- J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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